3-Fluoro-5-hydroxybenzamide

• IUPAC Name: 3-fluoro-5-hydroxybenzamide
• InChI: InChI=1S/C7H6FNO2/c8-5-1-4(7(9)11)2-6(10)3-5/h1-3,10H,(H2,9,11)
• InChI Key: GSDQPFOAXZFQKN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1O)F)C(=O)N
• Molecular Formula: C7H6FNO2
• Molecular Weight: 155.13 g/mol

Description

Synthesis Analysis

Research has focused on the development of efficient synthetic methods for hydroxybenzamides, which are crucial intermediates in pharmaceutical synthesis. For instance, a copper-catalyzed method has been devised for synthesizing 2-hydroxybenzamides from chlorobenzamide substrates in water. This research underscores the importance of developing sustainable and efficient synthetic routes, potentially applicable to the synthesis of 3-Fluoro-5-hydroxybenzamide derivatives.

Molecular Structure Analysis

The molecular formula of 3-Fluoro-5-hydroxybenzamide is C7H6FNO2. It has a molecular weight of 155.13 g/mol.

Chemical Reactions Analysis

3-Fluoro-5-hydroxybenzamide is a fluorinated aromatic amide that has been studied for its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Physical And Chemical Properties Analysis

3-Fluoro-5-hydroxybenzamide has a predicted boiling point of 272.5±30.0 °C and a predicted density of 1.400±0.06 g/cm3. Its pKa is predicted to be 8.26±0.10.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Compounds structurally related to 3-Fluoro-5-hydroxybenzamide, such as difluorobenzamides, have been explored for their potential in drug design, particularly as antibacterial agents. These compounds have demonstrated the ability to interfere with bacterial cell division by inhibiting key proteins involved in the process, such as FtsZ, a crucial player in bacterial cytokinesis (Straniero et al., 2023). The exploration of such compounds in medicinal chemistry highlights the potential utility of 3-Fluoro-5-hydroxybenzamide derivatives in developing novel antibacterial drugs.

Synthetic Methodologies

Research has also focused on the development of efficient synthetic methods for hydroxybenzamides, which are crucial intermediates in pharmaceutical synthesis. For instance, a copper-catalyzed method has been devised for synthesizing 2-hydroxybenzamides from chlorobenzamide substrates in water, showcasing the versatility and environmental friendliness of such processes (Balkrishna & Kumar, 2012). This research underscores the importance of developing sustainable and efficient synthetic routes, potentially applicable to the synthesis of 3-Fluoro-5-hydroxybenzamide derivatives.

Antineoplastic Research

Fluorinated compounds, including those related to 3-Fluoro-5-hydroxybenzamide, have been investigated for their antineoplastic properties. The synthesis of fluorcombstatin phosphate and related 3-halostilbenes has shown significant cancer cell growth inhibition, highlighting the potential of fluorinated benzamides in cancer therapy (Pettit et al., 2005). This line of research suggests that derivatives of 3-Fluoro-5-hydroxybenzamide could also possess valuable antineoplastic properties.

Antiviral and Antifungal Activities

Studies on 2-hydroxyphenyl amides have revealed their potential in chelating metal ions within the active sites of enzymes, such as the influenza virus endonuclease, offering a novel approach to antiviral drug development (Carcelli et al., 2017). Moreover, novel s-substituted 6-fluoro-4-alkyl(aryl)thioquinazoline derivatives, synthesized from 2-amino-5-fluorobenzoic acid, have shown good antifungal activities, providing insights into the development of new antifungal agents (Xu et al., 2007).

Safety and Hazards

3-Fluoro-5-hydroxybenzamide is intended for research use only and is not for direct human use.